Cas no 73684-59-0 (N-tert-Butoxycarbonyl Acivicin)

• Product Name: N-tert-Butoxycarbonyl Acivicin
• CAS No: 73684-59-0
• MF: C₁₀H₁₅ClN₂O₅
• MW: 278.689502000809
• CID: 1060784
• PubChem ID: 71314328
• Update Time: 2025-05-23

N-tert-Butoxycarbonyl Acivicin Chemical and Physical Properties

Names and Identifiers

• N-tert-Butoxycarbonyl Acivicin
• (2S)-2-[(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-yl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• N-TERT-BUTOXYCARBONYL ACIVICIN ,LIGHT YELLOW OIL
• A-[[(1,1-dimethylethoxy)carbonyl]amino]-4,5-dihydro-5-isoxazoleacetic Acid
• SCHEMBL20469284
• 73684-59-0
• DTXSID00747241
• (aS,5S)-3-Chloro-a-[[(1,1-dimethylethoxy)carbonyl]amino]-4,5-dihydro-5-isoxazoleacetic Acid;

• Inchi： 1S/C10H15ClN2O5/c1-10(2,3)17-9(16)12-7(8(14)15)5-4-6(11)13-18-5/h5,7H,4H2,1-3H3,(H,12,16)(H,14,15)/t5-,7-/m0/s1
• InChI Key： RWXMLZZXASLDMQ-FSPLSTOPSA-N
• SMILES： ClC1C[C@@H]([C@@H](C(=O)O)NC(=O)OC(C)(C)C)ON=1

Computed Properties

• Exact Mass: 278.06700
• Monoisotopic Mass: 278.0669493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• PSA: 100.71000
• LogP: 0.94550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-tert-Butoxycarbonyl Acivicin

Introduction to N-tert-Butoxycarbonyl Acivicin (CAS No. 73684-59-0)

N-tert-Butoxycarbonyl Acivicin, identified by the Chemical Abstracts Service Number (CAS No.) 73684-59-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of acivicin derivatives, which have garnered considerable attention due to their unique chemical properties and biological activities. The N-tert-butoxycarbonyl (Boc) protecting group in its molecular structure enhances its stability and reactivity, making it a valuable intermediate in the synthesis of complex molecules, particularly in peptidomimetic chemistry.

The acivicin scaffold itself is derived from the naturally occurring antibiotic produced by *Streptomyces hygroscopicus*, and it has been extensively studied for its potent inhibitory effects on various enzymes, including aminoacyl-tRNA synthetases. These enzymes are crucial for protein synthesis, and their inhibition can lead to significant disruptions in cellular processes. The synthetic utility of N-tert-Butoxycarbonyl Acivicin lies in its ability to serve as a key building block for designing novel inhibitors with therapeutic potential.

Recent advancements in the field have highlighted the importance of acivicin derivatives in drug discovery. For instance, studies have demonstrated that modifications of the acivicin core can lead to compounds with enhanced selectivity and reduced toxicity. This has spurred interest in developing synthetic methodologies that allow for efficient and scalable production of these derivatives. The Boc protection group plays a pivotal role in this context, as it not only stabilizes reactive intermediates but also facilitates subsequent functionalization steps without compromising the integrity of the acivicin scaffold.

In terms of applications, N-tert-Butoxycarbonyl Acivicin has been utilized in the development of peptidomimetics—molecules that mimic the structure and function of peptides but with improved pharmacokinetic properties. These peptidomimetics are being explored for their potential as antiviral, anticancer, and anti-inflammatory agents. The compound’s ability to undergo selective reactions while maintaining structural stability makes it an attractive candidate for such applications.

The synthesis of N-tert-Butoxycarbonyl Acivicin typically involves multi-step organic transformations, starting from readily available precursors. The introduction of the Boc group at the nitrogen atom of acivicin is a critical step, often achieved through nucleophilic substitution or other coupling reactions. Advances in catalytic methods have further refined these processes, enabling higher yields and purities. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups into the acivicin backbone, expanding the library of possible derivatives.

One notable area where N-tert-Butoxycarbonyl Acivicin has made an impact is in the study of aminoacyl-tRNA synthetase inhibition. These enzymes are responsible for attaching amino acids to their corresponding tRNAs during protein synthesis, and their inhibition can disrupt bacterial growth or cancer cell proliferation. Researchers have leveraged the structural features of acivicin derivatives to design molecules that selectively inhibit specific synthetases without affecting others. This specificity is crucial for developing drugs with minimal side effects.

The growing body of research on acivicin derivatives underscores their potential as therapeutic agents. For example, recent studies have shown that certain modifications can enhance binding affinity to target enzymes while reducing off-target effects. This has led to the discovery of novel compounds with promising preclinical activity against various diseases. The versatility of N-tert-Butoxycarbonyl Acivicin as a synthetic intermediate has been instrumental in these discoveries.

From a chemical biology perspective, N-tert-Butoxycarbonyl Acivicin serves as a valuable tool for studying enzyme mechanisms and developing probes for biochemical pathways. Its ability to interact with specific residues within enzyme active sites provides insights into how these enzymes function at a molecular level. Such knowledge is essential for designing more effective inhibitors and understanding disease pathogenesis.

The industrial production of N-tert-Butoxycarbonyl Acivicin has also seen improvements due to innovations in synthetic chemistry. Continuous flow reactors and automated purification systems have enabled more efficient manufacturing processes, reducing costs and improving scalability. These advancements are crucial for translating laboratory discoveries into commercially viable products.

In conclusion, N-tert-Butoxycarbonyl Acivicin (CAS No. 73684-59-0) is a versatile and important compound in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing peptidomimetics and enzyme inhibitors with therapeutic potential. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an even greater role in drug discovery and development.